1,2-Ethanedithiol 1,2-Ethanedithiol 1,2-Ethanedithiol (1,2-Dimercaptoethane, Dithioglycol, Ethylene mercaptan) is an organo sulfur compound. It affords monomeric, dimeric and polymeric complexes on reaction with Pt(PPh3)4, Pd(PPh3)4 and Ni(PPh3)4. It has been synthesized by refluxing 1,2-dichloroethane with thiourea in ethanol.
1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
Brand Name: Vulcanchem
CAS No.: 540-63-6
VCID: VC20855924
InChI: InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
SMILES: C(CS)S
Molecular Formula: C2H6S2
Molecular Weight: 94.2 g/mol

1,2-Ethanedithiol

CAS No.: 540-63-6

Cat. No.: VC20855924

Molecular Formula: C2H6S2

Molecular Weight: 94.2 g/mol

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1,2-Ethanedithiol - 540-63-6

Specification

Description 1,2-Ethanedithiol (1,2-Dimercaptoethane, Dithioglycol, Ethylene mercaptan) is an organo sulfur compound. It affords monomeric, dimeric and polymeric complexes on reaction with Pt(PPh3)4, Pd(PPh3)4 and Ni(PPh3)4. It has been synthesized by refluxing 1,2-dichloroethane with thiourea in ethanol.
1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
CAS No. 540-63-6
Molecular Formula C2H6S2
Molecular Weight 94.2 g/mol
IUPAC Name ethane-1,2-dithiol
Standard InChI InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
Standard InChI Key VYMPLPIFKRHAAC-UHFFFAOYSA-N
SMILES C(CS)S
Canonical SMILES C(CS)S
Boiling Point 146.0 °C
146 °C at 760 mm Hg
Colorform Liquid
Melting Point -41.2 °C
-41.2°C

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